2-(3,5-Difluorophenoxy)ethan-1-amine

• IUPAC Name: 2-(3,5-difluorophenoxy)ethanamine
• InChI: InChI=1S/C8H9F2NO/c9-6-3-7(10)5-8(4-6)12-2-1-11/h3-5H,1-2,11H2
• InChI Key: OVEITJSDGWRVLP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)OCCN
• Molecular Formula: C8H9F2NO
• DSSTOX Substance ID: DTXSID301300977
• Molecular Weight: 173.16 g/mol
• CAS No.: 914200-00-3

Description

2-(3,5-Difluorophenoxy)ethan-1-amine, also known as 3,5-Difluoroethanamine, is a synthetic compound with a wide range of applications in scientific research. It is a colorless, volatile liquid with a pungent odor. It is used in organic chemistry as a reagent for the synthesis of various compounds, and as a starting material for the synthesis of pharmaceuticals. It is also used as a reagent in biochemical and physiological studies.

Scientific Research Applications

Lipid Peroxidation and Oxidative Stress

Studies have shown that ethane, a product of lipid peroxidation, can be measured in exhaled air as an index of oxidative stress. In various respiratory conditions like chronic obstructive pulmonary disease (COPD), asthma, and cystic fibrosis (CF), elevated levels of exhaled ethane have been observed, correlating with other markers of oxidative stress and inflammation like carbon monoxide (CO) and nitric oxide (NO) (Paredi et al., 2000a; Paredi et al., 2000b; Paredi et al., 2000c).

Biomarker of Cerebral n-3 Polyunsaturated Fatty Acid Peroxidation

Ethane's release following the peroxidation of n-3 polyunsaturated fatty acids suggests it may serve as a biomarker for cerebral n-3 lipid peroxidation. In particular, schizophrenia patients exhibit increased free radical-mediated damage and cerebral lipid peroxidation. The correlation between exhaled ethane and phosphodiester levels in these patients supports the hypothesis that ethane levels index cerebral n-3 lipid peroxidation (Puri et al., 2008).

Monitoring Oxidative Stress in Lung Diseases

Exhaled ethane, a product of lipid peroxidation, has been proposed as a biomarker of oxidative stress in vivo. Elevated levels of exhaled ethane have been observed in patients with interstitial lung diseases (ILD), including idiopathic pulmonary fibrosis (IPF), cryptogenic organizing pneumonia, and collagen vascular disease-associated interstitial pneumonia. The levels of exhaled ethane correlate with clinical outcomes, suggesting its potential as a non-invasive marker for monitoring disease activity and severity in ILD (Kanoh et al., 2005).

Mechanism of Action

Mode of Action

The exact mode of action of 2-(3,5-Difluorophenoxy)ethan-1-amine is currently unknown . The compound’s interaction with its targets and the resulting changes in cellular processes remain to be elucidated.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . .

Biochemical Analysis

Biochemical Properties

2-(3,5-Difluorophenoxy)ethan-1-amine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with specific enzymes involved in metabolic pathways, potentially influencing their activity. The nature of these interactions can vary, including enzyme inhibition or activation, which can subsequently affect the overall biochemical processes within the cell .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. For example, it may alter the expression of certain genes, leading to changes in protein synthesis and cellular behavior. Additionally, it can affect metabolic pathways, thereby influencing the overall metabolic flux within the cell .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It may bind to enzymes, leading to their inhibition or activation. This binding can result in changes in gene expression, ultimately affecting cellular function. The compound’s molecular mechanism involves intricate interactions with various biomolecules, highlighting its potential as a modulator of biochemical pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but its activity may decrease over time due to degradation. Long-term exposure to the compound can lead to sustained changes in cellular behavior, which are important considerations for in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulating specific biochemical pathways. At higher doses, it may cause toxic or adverse effects. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play crucial roles in these pathways. The compound’s influence on metabolic flux and metabolite levels can lead to significant changes in cellular metabolism. Understanding these interactions is essential for elucidating the compound’s overall impact on biochemical processes .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation within different cellular compartments. The compound’s distribution can influence its activity and effectiveness in modulating biochemical pathways .

Subcellular Localization

The subcellular localization of this compound is a critical factor that affects its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. Understanding its subcellular localization provides insights into its role in cellular processes and its potential as a therapeutic agent .